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Compound of Interest

Compound Name: ATTO 647

Cat. No.: B15554283 Get Quote

Essential Safety and Handling Guide for ATTO
647
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with ATTO 647, a fluorescent label for the red spectral

region. Adherence to these procedures is vital for personal safety and maintaining the integrity

of your experiments.

Personal Protective Equipment (PPE)
When handling ATTO 647, a comprehensive approach to personal protection is essential to

minimize exposure and ensure a safe laboratory environment. The recommended personal

protective equipment includes:

Eye Protection: Always wear safety glasses with side shields or goggles to protect against

accidental splashes or generation of dust.

Hand Protection: Disposable nitrile gloves are required. It is crucial to discard gloves

immediately after use and wash hands thoroughly.[1] For prolonged or repeated contact,

consider wearing double gloves.

Body Protection: A standard laboratory coat should be worn to protect skin and clothing.
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Respiratory Protection: While not generally required under normal handling conditions with

good ventilation, a respirator may be necessary if there is a risk of inhaling dust from the

powdered form of the dye.[2] Always consult your institution's Environmental Health and

Safety (EHS) department for specific guidance on respiratory protection.

Operational Plan for Handling ATTO 647
Proper handling of ATTO 647 is critical for both safety and the quality of experimental results.

The following step-by-step procedure outlines the best practices for its use.

1. Storage and Preparation:

Upon receipt, store the solvent-free ATTO 647 at -20°C and protect it from light and

moisture.[3][4][5]

Before opening, the vial must be equilibrated to room temperature to prevent moisture

condensation.[3]

Prepare solutions immediately before use.[3][4] ATTO 647 is soluble in polar solvents such

as anhydrous acetonitrile, dimethylformamide (DMF), or dimethylsulfoxide (DMSO).[3]

2. Handling and Use:

Handle the compound in a well-ventilated area.[6]

Avoid the formation of dust and aerosols.

Do not eat, drink, or smoke in the laboratory.[6]

Always wear the appropriate PPE as outlined above.

3. Spill Cleanup:

In the event of a spill, prevent the generation of dust.[7]

For dry spills, carefully sweep up the material.
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For liquid spills, absorb the material with an inert absorbent material and place it in a labeled

container for disposal.[7]

Clean the spill area thoroughly. Fluorescent dye cleaners are available for removing tough

stains.[1]

Disposal Plan
Proper disposal of ATTO 647 and its containers is crucial to prevent environmental

contamination.

Waste Segregation: Keep solid and liquid waste containing ATTO 647 separate.[7]

Containerization: Use chemically compatible, leak-proof containers for waste collection.[7]

The containers should have secure, tight-fitting lids.

Labeling: Clearly label all waste containers with "Hazardous Waste" (if applicable according

to your local regulations) and the full chemical name "ATTO 647".[7]

Storage: Store waste containers in a designated and clearly marked satellite accumulation

area with secondary containment.[7]

Disposal: Arrange for the collection of the waste by your institution's Environmental Health

and Safety (EHS) department or a licensed waste disposal contractor.[7] Do not dispose of

ATTO 647 down the drain or in the regular trash.[7]
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Property Value Source

Absorption Maximum (λabs) 647 nm [3][4][5]

Molar Extinction Coefficient

(εmax)
1.2 x 10^5 M⁻¹ cm⁻¹ [3][4][5]

Fluorescence Maximum (λfl) 667 nm [3][4][5]

Fluorescence Quantum Yield

(ηfl)
20% [3][4][5]

Fluorescence Lifetime (τfl) 2.4 ns [3][4][5]

Storage Temperature -20 °C [3][4][5]

Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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